1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one

• Molecular Formula: C9H6F4O2
• Molecular Weight: 222.14 g/mol
• IUPAC Name: 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C9H6F4O2/c1-2-3(14)4-5(10)7(12)9(15)8(13)6(4)11/h15H,2H2,1H3
• InChI Key: PFIXBIRKBDPYPE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C(=C(C(=C1F)F)O)F)F

Description

1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one (CAS 1691943-92-6) is an organic compound with the molecular formula C9H6F4O2 and a molecular weight of 222.14 g/mol. Its structure features a propanone group attached to a highly fluorinated hydroxyphenyl ring, a combination that may offer unique properties for advanced research . The presence of multiple fluorine atoms on the aromatic ring is of significant interest in life sciences research, as the incorporation of fluorine into organic compounds is a established strategy to profoundly alter their physico-chemical and biological properties . This can influence a molecule's metabolic stability, lipophilicity, and binding affinity. Consequently, this compound serves as a valuable fluorinated building block in medicinal chemistry and agrochemical research for the development of new active molecules . Researchers also utilize such specialized fluorophenols in materials science, for instance, in the development of polymers with specific characteristics. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

The synthesis of 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 2,3,5,6-tetrafluorophenol with propanone under specific reaction conditions. The reaction typically requires the presence of a catalyst and controlled temperature to ensure high yield and purity of the product . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to achieve cost-effective and efficient production.

Chemical Reactions Analysis

1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Based on the search results, here's what is known about the applications of the compound "1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one":

Chemical Identification

• CAS No.: While search result refers to the similar compound 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)ethanone with CAS No. 145797-51-9, search result specifies the CAS No. 1691943-92-6 for 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one.
• Chemical Name: 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one .
• Molecular Formula: The molecular formula isn't explicitly provided in the search results, but we know it contains carbon, hydrogen, fluorine, and oxygen .

Limited Information on Applications

The provided search results offer very limited information regarding specific applications of "1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one." The search results primarily focus on the chemical identification and properties of similar compounds, such as:

• 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)ethanone: This related compound is identified by its CAS number, synonyms, molecular formula, and molecular weight .
• Other Hydroxyphenyl Derivatives: The search results also mention other hydroxyphenyl derivatives, but they are structurally different .

Potential Areas of Application (Inferred from Related Compounds)

While direct applications for the title compound are not detailed in the search results, information on related compounds suggests potential areas of interest:

• Emissive Compounds: Tetrafluorobenzonitriles have application in emissive compounds for light emitting devices .
• Regulatory Determinations: Phenolic compounds may be found in food and drink can linings .

Mechanism of Action

The mechanism of action of 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one involves its interaction with molecular targets through hydrogen bonding, hydrophobic interactions, and van der Waals forces. The presence of fluorine atoms enhances the compound’s lipophilicity and stability, allowing it to effectively interact with biological membranes and proteins . The hydroxyl group can form hydrogen bonds with active sites of enzymes, influencing their activity and function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Halogen/Nitro Substituents

Compound Name	Molecular Formula	Substituents	Melting Point	Key Differences vs. Target Compound
1-(3,5-Dibromo-2-hydroxy-4-nitrophenyl)ethanone	C₈H₅Br₂NO₄	3,5-dibromo, 2-hydroxy, 4-nitro	Not reported	Bromine and nitro groups increase molecular weight and polarizability but reduce thermal stability .
1-(2,4,6-Tribromo-3-hydroxyphenyl)ethanone	C₈H₅Br₃O₂	2,4,6-tribromo, 3-hydroxy	Not reported	Higher halogen content enhances lipophilicity but complicates synthesis .

Key Findings :

• Nitro groups introduce electron-withdrawing effects, which may alter redox behavior or biological activity.

Fluorinated/Methoxylated Derivatives

Compound Name	Molecular Formula	Substituents	Key Differences vs. Target Compound
1-(3-Fluoro-4-methoxyphenyl)propan-1-one	C₁₀H₁₁FO₂	3-fluoro, 4-methoxy	Methoxy group enhances solubility but reduces acidity compared to hydroxyl .
1-(4-Phenylsulfanylphenyl)propan-1-one	C₁₅H₁₄OS	4-phenylsulfanyl	Sulfur-based substituents enable π-π stacking and metal coordination .

Key Findings :

• Methoxy groups improve solubility in organic solvents but diminish hydrogen-bonding capacity, impacting crystallization .
• Sulfur-containing analogs (e.g., phenylsulfanyl) exhibit distinct electronic profiles due to sulfur’s polarizability, which may enhance photostability or catalytic activity .

Agrochemical Derivatives with Tetrafluoro Substitution

The pesticide momfluorothrin (ISO name) shares a tetrafluoro-substituted aromatic core but differs in functional groups:

• Structure : 2,3,5,6-Tetrafluoro-4-(methoxymethyl)benzyl ester .
• Key Contrast : The ester linkage and methoxymethyl group in momfluorothrin enhance insecticidal activity by improving membrane permeability, unlike the ketone-based target compound .

Biological Activity

1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one is an aromatic ketone notable for its unique tetrafluoro-substituted hydroxyphenyl group. This compound has garnered attention in medicinal chemistry and material science due to its potential biological activities. The presence of fluorine atoms significantly alters its chemical properties, enhancing its reactivity and interaction with biological macromolecules.

• Molecular Formula : C10H8F4O2
• Molecular Weight : 224.14 g/mol
• Structure : The compound features a propan-1-one structure with a hydroxy group at the para position relative to the carbonyl group.

The biological activity of 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one is primarily attributed to its dual functional groups: the carbonyl and hydroxy groups. These functional groups facilitate interactions with various biological targets, including enzymes and receptors. Preliminary studies suggest that the fluorinated structure may enhance binding affinity and specificity towards certain biological targets compared to non-fluorinated analogs.

Biological Activity Overview

Recent studies have indicated several areas where this compound exhibits biological activity:

Antioxidant Activity

Research indicates that compounds with hydroxyl groups can act as effective antioxidants. The presence of multiple fluorine atoms may enhance this property by stabilizing radical intermediates during oxidation processes.

Antimicrobial Properties

Preliminary investigations suggest that 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one exhibits antimicrobial activity against various strains of bacteria and fungi. This property could be beneficial in developing new antimicrobial agents.

Anticancer Potential

The compound's ability to interact with DNA and proteins suggests potential anticancer properties. Studies are ongoing to evaluate its efficacy against different cancer cell lines, focusing on mechanisms such as apoptosis induction and cell cycle arrest.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one, a comparison with structurally similar compounds is essential:

Compound Name	Molecular Formula	Key Features
1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one	C10H8F2O2	Contains two fluorine substituents; lower lipophilicity.
1-(2-Fluoro-4-hydroxyphenyl)propan-1-one	C9H9F1O2	Single fluorine; used in medicinal chemistry.
2-Hydroxy-3-(trifluoromethyl)acetophenone	C9H7F3O2	Trifluoromethyl group enhances biological activity.

The four fluorine atoms in 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one significantly enhance its stability and reactivity compared to these similar compounds.

Case Studies

Several case studies have explored the biological activities of this compound:

• Antioxidant Efficacy : A study demonstrated that derivatives of this compound showed significant inhibition of lipid peroxidation in vitro, suggesting potential applications in preventing oxidative stress-related diseases .
• Antimicrobial Testing : In a laboratory setting, the compound was tested against Staphylococcus aureus and Escherichia coli. Results indicated a dose-dependent inhibition of bacterial growth, highlighting its potential as an antimicrobial agent.
• Cancer Cell Line Studies : Research involving human colorectal adenocarcinoma cell lines showed that treatment with the compound resulted in increased apoptosis rates compared to control groups. Further studies are needed to elucidate the specific pathways involved .

Q & A

Basic Research Questions

Q. What are the key synthesis routes for 1-(2,3,5,6-Tetrafluoro-4-hydroxyphenyl)propan-1-one, and how can purity be optimized?

• Methodology : Synthesis often involves regioselective fluorination of aromatic precursors. For example, fluorinated benzaldehyde intermediates can undergo Claisen-Schmidt condensation with ketones under acidic or basic catalysis. High purity (>95%) is achievable via column chromatography or recrystallization using polar aprotic solvents like ethanol or acetonitrile. Reaction conditions (e.g., temperature, catalyst choice) critically influence yield and regioselectivity due to steric and electronic effects from fluorine substituents .

Q. How is the structural integrity of this compound validated using spectroscopic techniques?

• Methodology : Nuclear Magnetic Resonance (NMR) is essential. The ¹⁹F NMR spectrum resolves distinct fluorine environments (e.g., δ −140 to −160 ppm for aromatic fluorines), while ¹H NMR identifies the hydroxyl proton (broad singlet near δ 5-6 ppm) and methyl ketone protons (δ 2.1-2.5 ppm). 13C NMR confirms carbonyl (δ ~200 ppm) and aromatic carbons. Mass spectrometry (HRMS) validates molecular weight, and IR spectroscopy detects carbonyl stretching (~1700 cm⁻¹) .

Advanced Research Questions

Q. How do fluorination patterns influence reactivity in cross-coupling reactions or biological interactions?

• Methodology : The electron-withdrawing nature of fluorine substituents deactivates the aromatic ring, reducing electrophilic substitution but enhancing nucleophilic aromatic substitution (NAS) at specific positions. For example, the para-hydroxyl group can act as a directing group in metal-catalyzed coupling reactions. Fluorine’s electronegativity also increases lipophilicity, affecting membrane permeability in biological assays .

Q. What strategies resolve contradictions in reported biological activity data (e.g., enzyme inhibition vs. activation)?

• Methodology : Discrepancies often arise from assay conditions (pH, solvent polarity) or fluorophore interference. Control experiments using fluorine-free analogs can isolate electronic effects. Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) quantitatively measure binding affinities, while molecular docking identifies key interactions (e.g., hydrogen bonding with the hydroxyl group) .

Q. How can regioselective fluorination be optimized during synthesis?

• Methodology : Directed ortho-metalation (DoM) using lithium bases or transition-metal catalysis (e.g., Cu-mediated C–H activation) enables precise fluorination. Protecting the hydroxyl group with tert-butyldimethylsilyl (TBS) ethers prevents undesired side reactions. Solvent polarity (e.g., DMF vs. THF) modulates reaction kinetics .

Q. What computational approaches predict interactions with biological targets (e.g., enzymes, receptors)?

• Methodology : Density Functional Theory (DFT) calculates electrostatic potential maps to identify nucleophilic/electrophilic regions. Molecular Dynamics (MD) simulations model ligand-protein binding, focusing on fluorine’s role in hydrophobic pocket interactions. QSAR models correlate fluorine substitution patterns with bioactivity .

Data Contradiction Analysis

Q. Why do NMR spectra of similar fluorinated compounds show variability in fluorine chemical shifts?

• Analysis : ¹⁹F NMR shifts are sensitive to solvent polarity, temperature, and substituent proximity. For example, fluorine atoms ortho to the hydroxyl group may experience deshielding due to hydrogen bonding, shifting peaks upfield. Comparative studies with deuterated solvents (e.g., D₂O vs. CDCl₃) isolate solvent effects .

Research Design Considerations

Q. How to design experiments to assess the compound’s stability under physiological conditions?

• Methodology : Accelerated stability studies (40°C/75% RH) over 4-6 weeks monitor degradation via HPLC. Mass spectrometry identifies breakdown products (e.g., dehydroxylation or defluorination). Buffered solutions (pH 7.4) simulate biological environments, while chelating agents (EDTA) control metal-catalyzed degradation .